1-(4-Fluorobenzyl)-1h-pyridin-2-one

• CAS RN: 875648-47-8
• Molecular Formula: C12H10FNO
• Molecular Weight: 203.21
• IUPAC Name: 1-[(4-fluorophenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c13-11-6-4-10(5-7-11)9-14-8-2-1-3-12(14)15/h1-8H,9H2
• InChI Key: UPVYWBFZWOVCFA-UHFFFAOYSA-N
• SMILES: C1=CC(=O)N(C=C1)CC2=CC=C(C=C2)F

Description

1-(4-Fluorobenzyl)-1h-pyridin-2-one is a useful research compound. Its molecular formula is C12H10FNO and its molecular weight is 203.21. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (0.61 g, 25 mmol) was added to a solution of 2-hydroxypyridine (2 g, 21 mmol) in DMF (20 mL) at 0 C. After stirring for 15 min, p-fluorobenzyl bromide (4.4 g, 2.9 mmol, 23 mmol) was added and the reaction mixture allowed to warm gradually to RT. The reaction mixture was quenched by addition of ice then poured into ether and extracted several times with ice water. The organic phase was then dried over Na2SO4, concentrated and the resulting yellow oil purified by normal phase Gilson chromatography eluting with 10% DCM, 70% Hexane, 20% EtOAc. 1-(4-Fluorobenzyl)pyridin-2(1H)-one was isolated as a white solid.